Cas no 3613-03-4 (1H-Indole-6-carboxaldehyde,4-methyl-)

1H-Indole-6-carboxaldehyde,4-methyl- Properties

Names and Identifiers

• 1H-Indole-6-carboxaldehyde,4-methyl-
• Indole-6-carboxaldehyde,4-methyl- (7CI,8CI)
• 4-methyl-1H-indole-6-carbaldehyde
• DTXSID30660419
• 3613-03-4

• InChIKey： DVOSRLMUEKOLPD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-7-4-8(6-12)5-10-9(7)2-3-11-10/h2-6,11H,1H3
• SMILES： O=CC1=CC(C)=C2C=CNC2=C1

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.068
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• PSA: 32.86